Cas no 1805311-34-5 (2-(Difluoromethyl)-3-hydroxy-4-methylpyridine)
2-(Difluoromethyl)-3-hydroxy-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine
-
- Inchi: 1S/C7H7F2NO/c1-4-2-3-10-5(6(4)11)7(8)9/h2-3,7,11H,1H3
- InChI Key: CZGNMZFNFQNHFT-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C)C=CN=1)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 132
- XLogP3: 1.5
- Topological Polar Surface Area: 33.1
2-(Difluoromethyl)-3-hydroxy-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003509-250mg |
2-(Difluoromethyl)-3-hydroxy-4-methylpyridine |
1805311-34-5 | 97% | 250mg |
$748.00 | 2022-04-01 | |
| Alichem | A024003509-500mg |
2-(Difluoromethyl)-3-hydroxy-4-methylpyridine |
1805311-34-5 | 97% | 500mg |
$989.80 | 2022-04-01 | |
| Alichem | A024003509-1g |
2-(Difluoromethyl)-3-hydroxy-4-methylpyridine |
1805311-34-5 | 97% | 1g |
$1,831.20 | 2022-04-01 |
2-(Difluoromethyl)-3-hydroxy-4-methylpyridine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine
Comprehensive Overview of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine (CAS No. 1805311-34-5)
2-(Difluoromethyl)-3-hydroxy-4-methylpyridine (CAS No. 1805311-34-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethyl group at the 2-position, a hydroxyl group at the 3-position, and a methyl group at the 4-position of the pyridine ring. This combination of functional groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.
In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine due to its potential applications in drug discovery. For instance, its difluoromethyl group can mimic the steric and electronic properties of a carbonyl or hydroxyl group, making it valuable in the design of protease inhibitors. This aligns with the growing trend of using fluorine-containing compounds to improve drug efficacy and reduce side effects.
The synthesis of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine typically involves multi-step reactions, including halogenation, fluorination, and hydroxylation. One common approach is the nucleophilic substitution of a halogenated pyridine precursor with a difluoromethylating agent, followed by selective oxidation to introduce the hydroxyl group. The compound's purity and yield are critical for its application in high-value industries, prompting advancements in chromatographic and spectroscopic characterization techniques.
From an industrial perspective, 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine is often utilized as a building block for crop protection chemicals. Its structural motifs are found in herbicides and fungicides that target specific plant pathogens. With the increasing global focus on sustainable agriculture, this compound's role in developing low-toxicity agrochemicals has become a hot topic. Companies are investing in greener synthesis methods to align with environmental regulations and consumer preferences for eco-friendly products.
In the pharmaceutical sector, 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine is explored for its potential in treating infectious diseases. Its ability to modulate enzyme activity makes it a candidate for antiviral and antibacterial drug development. Recent studies have highlighted its inhibitory effects on bacterial efflux pumps, a mechanism critical for addressing antibiotic resistance. This aligns with the urgent need for novel antimicrobial agents in the post-antibiotic era.
The compound's physicochemical properties, such as solubility and stability, are also areas of active research. Its logP value and hydrogen bonding capacity influence its pharmacokinetic profile, making it a subject of computational modeling and QSAR studies. These investigations are essential for optimizing its performance in biological systems and reducing off-target effects.
Market trends indicate a rising demand for custom synthesis of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine, driven by contract research organizations (CROs) and specialty chemical manufacturers. The compound's niche applications in material science, such as liquid crystals and organic electronics, further expand its commercial potential. Analysts project steady growth in its market value, particularly in regions with robust pharmaceutical and agrochemical industries.
In conclusion, 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine (CAS No. 1805311-34-5) represents a critical intermediate in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications, from drug discovery to sustainable agriculture, underscore its importance in addressing contemporary scientific and societal challenges. Ongoing research and technological advancements will likely unlock new opportunities for this remarkable compound.
1805311-34-5 (2-(Difluoromethyl)-3-hydroxy-4-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)